Cas no 2229252-34-8 (3,3-difluoro-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-amine)

3,3-Difluoro-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-amine is a fluorinated aromatic amine compound with potential applications in pharmaceutical and agrochemical research. The presence of multiple fluorine substituents enhances its metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery. The difluoromethylene group adjacent to the aromatic ring contributes to improved bioavailability and binding affinity in target interactions. The methoxy and methyl groups on the phenyl ring further modulate electronic and steric properties, allowing for fine-tuning in molecular design. This compound is particularly useful in the synthesis of bioactive molecules, where fluorination plays a critical role in optimizing pharmacokinetic and pharmacodynamic profiles.
3,3-difluoro-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-amine structure
2229252-34-8 structure
Product Name:3,3-difluoro-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-amine
CAS No:2229252-34-8
MF:C11H14F3NO
MW:233.230173587799
CID:6228137
PubChem ID:165636484
Update Time:2025-10-16

3,3-difluoro-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3,3-difluoro-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-amine
    • EN300-1971841
    • 2229252-34-8
    • Inchi: 1S/C11H14F3NO/c1-7-5-10(16-2)8(6-9(7)12)11(13,14)3-4-15/h5-6H,3-4,15H2,1-2H3
    • InChI Key: QLRYMCCBSZQYGJ-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(C)=CC=1OC)F)(CCN)F

Computed Properties

  • Exact Mass: 233.10274856g/mol
  • Monoisotopic Mass: 233.10274856g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 35.2Ų

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Additional information on 3,3-difluoro-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-amine

Introduction to 3,3-Difluoro-3-(5-Fluoro-2-Methoxy-4-Methylphenyl)propan-1-Amine (CAS No. 2229252-34-8)

3,3-Difluoro-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-amine (CAS No. 2229252-34-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes difluoro and fluoro substituents, as well as a methoxy and methyl group on the aromatic ring. These structural features contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3,3-difluoro-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-amine can be represented as follows: C11H14F3NO. The presence of multiple fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, which are crucial properties for drug candidates. The methoxy and methyl groups on the aromatic ring further modulate the compound's pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in the development of fluorinated compounds for various therapeutic applications. Fluorine atoms can significantly alter the physicochemical properties of a molecule, leading to improved bioavailability, reduced toxicity, and enhanced binding affinity to target proteins. 3,3-Difluoro-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-amine is one such example that has shown promise in preclinical studies.

CAS No. 2229252-34-8 has been evaluated for its potential as an antidepressant and anxiolytic agent. Preclinical studies have demonstrated that this compound exhibits potent serotonin reuptake inhibition (SRI) activity, which is a key mechanism of action for many antidepressants. Additionally, it has shown selective binding to serotonin transporters (SERT) with minimal affinity for other neurotransmitter systems, suggesting a favorable side-effect profile.

The pharmacokinetic properties of 3,3-difluoro-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-amine have also been extensively studied. In vitro and in vivo experiments have shown that it has good oral bioavailability and a favorable half-life, making it a promising candidate for oral administration. Furthermore, its metabolic stability in liver microsomes indicates that it may have reduced potential for drug-drug interactions.

In addition to its antidepressant and anxiolytic properties, CAS No. 2229252-34-8 has also been investigated for its potential use in pain management. Preclinical studies have shown that it exhibits analgesic effects through modulation of the serotoninergic system and other pain-related pathways. This dual mechanism of action makes it an attractive candidate for the development of multifunctional drugs.

The safety profile of 3,3-difluoro-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-amnine has been evaluated in various animal models. Toxicity studies have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support its further development as a potential therapeutic agent.

In conclusion, CAS No. 2229252-34-8, or 3,3-difluoro-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-amnine, is a promising compound with a unique molecular structure that offers potential therapeutic benefits in the treatment of depression, anxiety, and pain. Its favorable pharmacokinetic properties and safety profile make it an attractive candidate for further clinical evaluation and development.

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